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Compound of Interest

Compound Name: 2-Amino-3-methoxybenzaldehyde

Cat. No.: B112917

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Amino-3-methoxybenzaldehyde (CAS No. 70127-96-7). The information
presented herein is intended to equip laboratory personnel with the necessary knowledge to
handle this compound responsibly, minimizing exposure risks and ensuring a safe working
environment.

Hazard Identification and Classification

2-Amino-3-methoxybenzaldehyde is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. The compound is designated
with the GHSO07 pictogram, indicating that it can cause skin and eye irritation, and may cause
respiratory irritation.[1] It is also harmful if swallowed.

Signal Word: Danger[2]

Hazard Statements:

e H302: Harmful if swallowed.[1]
e H315: Causes skin irritation.[1]

o H318: Causes serious eye damage.[2]
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e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P271: Use only outdoors or in a well-ventilated area.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

e P302+P352: IF ON SKIN: Wash with plenty of water.[1]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

e P310: Immediately call a POISON CENTER/doctor.[2]

e P330: Rinse mouth.[1]

» P362+P364: Take off contaminated clothing and wash it before reuse.[1]

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]
e P405: Store locked up.[1]

o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-Amino-3-
methoxybenzaldehyde is provided in the table below.
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Property Value Source
CAS Number 70127-96-7 [1][2]
Molecular Formula C8HINO2 [1][2]
Molecular Weight 151.16 g/mol [11[2]
Physical Form Liquid [1]
Storage Temperature 2-8°C [1][2]

Exposure Controls and Personal Protection

To minimize the risk of exposure, appropriate engineering controls and personal protective
equipment (PPE) must be utilized.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

e An eyewash station and safety shower should be readily accessible in the immediate work

area.
PPE Type Specifications
Eye/Face Protection Chemical safety goggles or a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection
lab coat, and closed-toe shoes.

If ventilation is inadequate or if dusts/aerosols
Respiratory Protection are generated, a NIOSH-approved respirator

should be worn.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of 2-Amino-3-
methoxybenzaldehyde and preventing accidental exposure.
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» Handling: Avoid contact with skin and eyes. Do not breathe vapors or mist. Wash hands
thoroughly after handling. Keep away from incompatible materials such as strong oxidizing
agents.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Store at
2-8°C, protected from light, and under an inert atmosphere (e.g., nitrogen).[1][2]

First Aid Measures

In the event of exposure, immediate medical attention may be necessary. The following first aid
procedures should be followed:

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[1]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical

attention.

Accidental Release and Disposal
Accidental Release
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In the event of a spill, the following steps should be taken:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly.

Disposal

Dispose of 2-Amino-3-methoxybenzaldehyde and its containers in accordance with local,
state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Toxicological Information

Detailed toxicological data, such as LD50 values, for 2-Amino-3-methoxybenzaldehyde are
not readily available in the searched literature. However, based on its GHS classification, it is
considered harmful if swallowed and causes skin and eye irritation.[1]

Visualizing Safety Protocols

To further aid in the understanding of safety procedures, the following diagrams illustrate key
workflows.
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Hazard Identification and Mitigation Workflow
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Caption: Hazard ldentification and Mitigation Workflow.
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General Experimental Workflow for Handling Solid Chemicals

Preparation:
- Review SDS
- Don PPE
- Prepare work area (fume hood)

i

Weighing:
- Use analytical balance
- Handle with care to avoid dust

i

Dissolution (if applicable):
- Add to appropriate solvent
- Stir until dissolved

i

Reaction/Use:
- Perform experiment in fume hood
- Monitor for any adverse reactions

'

Cleanup:
- Decontaminate glassware
- Clean work area

'

Waste Disposal:
- Dispose of waste in labeled containers
- Follow institutional guidelines

Click to download full resolution via product page

Caption: General Experimental Workflow.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b112917?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety
training. Always consult the most up-to-date SDS for 2-Amino-3-methoxybenzaldehyde from
your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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